molecular formula C10H9FN2O3 B8656171 N-(5-Fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxyacetamide

N-(5-Fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxyacetamide

Cat. No.: B8656171
M. Wt: 224.19 g/mol
InChI Key: ODJZIOGSVANKOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-Fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxyacetamide is a useful research compound. Its molecular formula is C10H9FN2O3 and its molecular weight is 224.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9FN2O3

Molecular Weight

224.19 g/mol

IUPAC Name

N-(5-fluoro-2-oxo-1,3-dihydroindol-6-yl)-2-hydroxyacetamide

InChI

InChI=1S/C10H9FN2O3/c11-6-1-5-2-9(15)12-7(5)3-8(6)13-10(16)4-14/h1,3,14H,2,4H2,(H,12,15)(H,13,16)

InChI Key

ODJZIOGSVANKOZ-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC(=C(C=C2NC1=O)NC(=O)CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetic acid (5-fluoro-2-oxo-2,3-dihydro-1H-indol-6-ylcarbamoyl)-methyl ester 9e (58 mg, 0.22 mmol) was dissolved in 1 mL of methanol under stirring at room temperature, and 1 mL of water and sodium hydroxide (15 mg, 0.375 mmol) were then added to the solution. Upon completion of the addition, the reaction mixture was stirred for another 1 hour. The reaction was completed until TLC showed the disappearance of starting materials. The above mixture was filtered, the filter cake was washed with water thrice and dried to give the title compound N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxy-acetamide 9f (46 mg, yield 93.8%) as a gray solid.
Name
Acetic acid (5-fluoro-2-oxo-2,3-dihydro-1H-indol-6-ylcarbamoyl)-methyl ester
Quantity
58 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
15 mg
Type
reactant
Reaction Step Two

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